Cas no 1367927-71-6 (4-formyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-formyl-1,3-thiazole-5-carboxylic acid
• CAS No: 1367927-71-6
• MF: C₅H₃NO₃S
• MW: 157.147219896317
• CID: 5179426
• Update Time: 2025-10-28

4-formyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-formyl-
• 4-formyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C5H3NO3S/c7-1-3-4(5(8)9)10-2-6-3/h1-2H,(H,8,9)
• InChI Key： JZDQGADPNOJKDL-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C=O)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-formyl-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 4-formyl-1,3-thiazole-5-carboxylic acid (CAS No. 1367927-71-6): Properties, Applications, and Innovations

4-formyl-1,3-thiazole-5-carboxylic acid (CAS No. 1367927-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a thiazole ring core, which is functionalized with both a formyl group and a carboxylic acid moiety. Such structural attributes make it a versatile intermediate for synthesizing bioactive molecules, including drug candidates and crop protection agents. Researchers are increasingly exploring its potential due to its unique reactivity and compatibility with modern green chemistry protocols.

The growing demand for sustainable synthesis methods has positioned 4-formyl-1,3-thiazole-5-carboxylic acid as a key building block in medicinal chemistry. Its thiazole scaffold is prevalent in FDA-approved drugs, such as antibiotics and antivirals, aligning with current trends in infectious disease research. Additionally, the compound's formyl and carboxyl groups enable facile derivatization, making it valuable for high-throughput screening libraries. Recent publications highlight its role in developing kinase inhibitors, a hot topic in cancer therapeutics.

From an industrial perspective, CAS 1367927-71-6 is gaining traction in agrochemical innovation. The thiazole ring's electron-rich nature contributes to the design of novel pesticides with enhanced efficacy and lower environmental impact. Companies are leveraging its structural features to address challenges like pest resistance and soil degradation, which dominate discussions in precision agriculture. Furthermore, its compatibility with biocatalysis aligns with the push for circular economy practices in chemical manufacturing.

Analytical characterization of 4-formyl-1,3-thiazole-5-carboxylic acid reveals excellent stability under standard storage conditions, a critical factor for supply chain logistics. Advanced techniques like HPLC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production. These qualities have spurred interest in its use for API intermediates, particularly in continuous flow chemistry systems that optimize resource efficiency.

Emerging applications in material science further expand the utility of this compound. Its ability to participate in click chemistry reactions makes it suitable for designing functional polymers with tailored properties. Researchers are investigating its incorporation into conductive materials for flexible electronics, a sector experiencing exponential growth due to wearable technology demands. Such interdisciplinary potential underscores why CAS 1367927-71-6 frequently appears in patent filings across multiple industries.

Regulatory aspects of 4-formyl-1,3-thiazole-5-carboxylic acid comply with major chemical inventories like REACH and TSCA, facilitating global trade. Safety data sheets indicate low acute toxicity, supporting its adoption in laboratory-scale and industrial-scale applications. This regulatory profile, combined with its synthetic versatility, positions it as a sustainable alternative to traditional aryl aldehydes in multistep synthesis.

Future research directions for 1367927-71-6 may explore its catalytic applications in asymmetric synthesis or its potential as a ligand in metal-organic frameworks (MOFs). With the fine chemicals market projected to grow at 6.2% CAGR, innovations around this compound will likely accelerate, particularly in bioconjugation techniques for targeted drug delivery systems. Its balanced lipophilicity and water solubility also make it attractive for prodrug development, addressing bioavailability challenges in modern pharmacology.